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Cat. No.: B166974 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Penflufen is a systemic, pyrazole carboxamide fungicide that effectively controls a range of

seed- and soil-borne diseases in legume vegetables.[1] Its mode of action is the inhibition of

succinate dehydrogenase (SDH) in the mitochondrial respiratory chain, classifying it as a

Group 7 fungicide according to the Fungicide Resistance Action Committee (FRAC).[2] This

document provides detailed application notes and protocols for the preparation of Penflufen-

based seed treatment slurries for various legume vegetables, intended for research and

development purposes. The protocols are based on commercially available product labels

containing Penflufen, such as EverGol® Prime, EverGol® Energy, and Trilex® EverGol®

SHIELD.

Data Presentation: Application Rates
The following tables summarize the recommended application rates of Penflufen-containing

products for various legume vegetables. It is crucial to consult the specific product label for the

exact formulation and concentration of Penflufen.

Table 1: Application Rates for Penflufen-Based Seed Treatments on Legume Vegetables
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Legume
Vegetable

Product
Example

Application
Rate per 100
kg of Seed

Application
Rate per Seed
Count

Active
Ingredient per
Seed (mg
ai/seed)

Soybeans EverGol® Prime Not specified

0.08 - 0.16 fl oz

per 140,000

seeds

0.00405 - 0.0081

Beans (Dry,

Faba, Snap,

Succulent)

Trilex®

EverGol®

SHIELD

Component A: 25

mLComponent

B: 16 mL

Not specified Not specified

Chickpeas

Trilex®

EverGol®

SHIELD

Component A: 25

mLComponent

B: 16 mL

Not specified Not specified

Lentils

Trilex®

EverGol®

SHIELD

Component A: 25

mLComponent

B: 16 mL

Not specified Not specified

Peas (Dry and

Field)

Trilex®

EverGol®

SHIELD

Component A: 25

mLComponent

B: 16 mL

Not specified Not specified

Note: The application rates for Trilex® EverGol® SHIELD are provided for the co-pack

components. Researchers should refer to the product label to understand the concentration of

Penflufen in the relevant component.

Experimental Protocols
Protocol 1: Penflufen Seed Treatment Slurry Preparation
This protocol outlines the steps for preparing a Penflufen-based slurry for treating legume

vegetable seeds.

Materials:
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Penflufen-containing fungicide formulation (e.g., EverGol® Prime, Trilex® EverGol®

SHIELD)

Clean water (or other specified carrier liquid)

Graduated cylinders or other calibrated measuring devices

A clean mixing vessel

Stirring rod or magnetic stirrer

Personal Protective Equipment (PPE): long-sleeved shirt, long pants, chemical-resistant

gloves, and safety glasses

Procedure:

Consult Product Label: Before proceeding, carefully read the product label for specific

instructions, including application rates, slurry ratios, and compatibility with other seed

treatments (e.g., inoculants, insecticides).

Determine Required Volumes: Based on the application rates in Table 1 and the amount of

seed to be treated, calculate the required volume of the Penflufen product and the total

desired slurry volume. For products like Trilex® EverGol® SHIELD, a carrier-to-product

dilution ratio of 7:1 is recommended.[3]

Mixing Order:

Add approximately half of the required carrier (e.g., water) to the mixing vessel.

If using a co-pack product like Trilex® EverGol® SHIELD, add the components in the

specified order (e.g., Component A, then Component B).[3]

Add the calculated amount of the Penflufen product to the carrier in the mixing vessel.

Add the remaining carrier to achieve the final desired slurry volume.

Agitation: Thoroughly mix the slurry using a stirring rod or magnetic stirrer until a uniform

suspension is achieved. Continuous agitation during the seed treatment process is
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recommended to prevent settling of the active ingredient.

Compatibility Test: If tank-mixing with other seed treatments, it is essential to perform a

compatibility test in a small container before preparing the full batch.

Protocol 2: Legume Seed Treatment Application
This protocol describes the application of the prepared Penflufen slurry to legume seeds.

Materials:

Prepared Penflufen slurry

High-quality, cleaned legume seeds

Commercial-style seed treatment equipment (e.g., rotary seed treater, slurry treater)

Drying equipment or a well-ventilated area

Personal Protective Equipment (PPE)

Procedure:

Equipment Calibration: Ensure that the seed treatment equipment is properly calibrated to

deliver the target slurry volume evenly and accurately.

Seed Loading: Load the seed into the treatment equipment.

Slurry Application: Begin the treatment process, applying the prepared slurry to the seeds.

Ensure uniform coverage of all seeds.

Drying: After treatment, the seeds must be dried to prevent clumping and ensure proper

flowability through planting equipment. Spread the treated seeds in a thin layer in a well-

ventilated area or use appropriate drying equipment.

Storage and Labeling: Store the treated seed in properly labeled bags, indicating the

treatment used and the date of application. Store away from food, feed, and out of reach of

unauthorized personnel.
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Visualizations
Signaling Pathway: Penflufen's Mode of Action
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Caption: Penflufen inhibits Succinate Dehydrogenase (SDH), disrupting the electron transport

chain and leading to fungal cell death.

Experimental Workflow: Seed Treatment Protocol
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Caption: Workflow for the preparation of Penflufen slurry and its application to legume seeds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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